Cas no 2229084-26-6 (3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol)

• Product Name: 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol
• CAS No: 2229084-26-6
• MF: C₁₁H₁₅N₅O
• MW: 233.269701242447
• CID: 6077845
• PubChem ID: 165702551
• Update Time: 2025-05-21

3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol
• EN300-1776222
• 3-amino-2-methyl-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propan-1-ol
• 2229084-26-6

• Inchi： 1S/C11H15N5O/c1-11(5-12,6-17)9-2-3-10(14-4-9)16-8-13-7-15-16/h2-4,7-8,17H,5-6,12H2,1H3
• InChI Key： AVAMYEDWZXJSMV-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=NC(=CC=1)N1C=NC=N1)CN

Computed Properties

• Exact Mass: 233.12766012g/mol
• Monoisotopic Mass: 233.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol

Recent Advances in the Study of 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol (CAS: 2229084-26-6)

In recent years, the compound 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol (CAS: 2229084-26-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency. The compound's structural features, including the presence of a triazole ring, contribute to its ability to interact with biological targets, making it a valuable scaffold for drug design. Recent publications have highlighted its role in inhibiting key enzymes involved in microbial and cancer cell proliferation.

Biological evaluations of 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol have demonstrated its efficacy against a range of pathogens, including drug-resistant bacterial strains. In vitro studies have shown that the compound exhibits potent inhibitory activity against enzymes such as DNA gyrase and topoisomerase IV, which are critical for bacterial DNA replication. Additionally, its anticancer properties have been explored, with findings indicating that it can induce apoptosis in cancer cells by modulating signaling pathways such as PI3K/Akt and MAPK.

Recent preclinical studies have further investigated the pharmacokinetic and pharmacodynamic properties of 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol. These studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for oral administration. Moreover, the compound has shown low toxicity in animal models, which is a promising indicator for its safety in future clinical trials. Researchers are now focusing on optimizing its formulation to enhance bioavailability and therapeutic efficacy.

In conclusion, 3-amino-2-methyl-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol (CAS: 2229084-26-6) represents a promising candidate for the development of new antimicrobial and anticancer therapies. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable lead compound for further investigation. Future research should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies. The ongoing advancements in this area underscore the importance of continued investment in the exploration of novel chemical entities for therapeutic applications.